(E)-2-Chloro-6-(2-diaminomethylidene-1-methylhydrazinyl)-4-(trifluoromethyl)pyridine hydrochloride

• IUPAC Name: 2-[[6-chloro-4-(trifluoromethyl)pyridin-2-yl]-methylamino]guanidine;hydrochloride
• InChI: InChI=1S/C8H9ClF3N5.ClH/c1-17(16-7(13)14)6-3-4(8(10,11)12)2-5(9)15-6;/h2-3H,1H3,(H4,13,14,16);1H
• InChI Key: FHLXMQWVIVOCBH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC(=CC(=C1)C(F)(F)F)Cl)N=C(N)N.Cl
• Molecular Formula: C8H10Cl2F3N5
• Molecular Weight: 304.10 g/mol

Description

(E)-2-Chloro-6-(2-diaminomethylidene-1-methylhydrazinyl)-4-(trifluoromethyl)pyridine hydrochloride is a useful research compound. Its molecular formula is C8H10Cl2F3N5 and its molecular weight is 304.1 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research on related pyridine derivatives highlights their significance in synthetic chemistry. For instance, the synthesis and reactivity of 2,6-diamino-4-methyl-3-pyridinecarbonitrile, a compound with similar structural features, have been explored for the generation of various derivatives through reactions with benzene-sulfonyl chloride, demonstrating the potential for creating a range of chemically diverse compounds from pyridine-based precursors (Katritzky et al., 1995). This suggests that "(E)-2-Chloro-6-(2-diaminomethylidene-1-methylhydrazinyl)-4-(trifluoromethyl)pyridine hydrochloride" could serve as a versatile intermediate for synthesizing novel chemical entities with potential applications in drug development and material science.

Material Science Applications

In material science, fluorinated pyridine derivatives have been investigated for their unique properties. For example, studies on soluble fluorinated polyamides containing pyridine and sulfone moieties have shown that these materials exhibit excellent solubility, thermal stability, and mechanical properties, making them promising candidates for advanced material applications (Xiao-Ling Liu et al., 2013). This indicates that fluorinated pyridine compounds, like the one , could find applications in the development of new materials with desirable physical and chemical characteristics.

Biomedical Research

Although specific biomedical applications of "(E)-2-Chloro-6-(2-diaminomethylidene-1-methylhydrazinyl)-4-(trifluoromethyl)pyridine hydrochloride" are not directly documented, related research on pyridine and pyrimidine derivatives has demonstrated their potential in medicinal chemistry. For instance, compounds derived from pyridine and pyrimidine have shown promising antimicrobial and antitumor activities, suggesting that similar structures could be explored for therapeutic applications (Sayed et al., 2006). Therefore, the subject compound may serve as a valuable scaffold for the development of new drugs with antimicrobial or anticancer properties.